Cas no 25988-63-0 (Poly-L-lysine hydrobromide (MW 150000-300000))

Poly-L-lysine hydrobromide (MW 150,000–300,000) is a synthetic cationic polypeptide widely used as a coating agent to enhance cell adhesion in tissue culture applications. Its high molecular weight contributes to strong electrostatic interactions with negatively charged surfaces, promoting uniform cell attachment and spreading. The hydrobromide salt form ensures solubility in aqueous solutions while maintaining stability. This product is particularly valuable for challenging cell types, such as primary neurons or weakly adherent lines, due to its consistent performance and low cytotoxicity. Its biocompatibility and reproducible coating properties make it a preferred choice for in vitro studies requiring reliable substrate modification.
Poly-L-lysine hydrobromide (MW 150000-300000) structure
25988-63-0 structure
Product Name:Poly-L-lysine hydrobromide (MW 150000-300000)
CAS No:25988-63-0
MF:C18H38N6O4
MW:402.5321
MDL:MFCD00237230
CID:52829
PubChem ID:24898211
Update Time:2025-05-26

Poly-L-lysine hydrobromide (MW 150000-300000) Chemical and Physical Properties

Names and Identifiers

    • L-Lysine homopolymer hydrobromide
    • POLY-L-LYSINE HYDROBROMIDE
    • POLY-L-LYSINE HYDROBROMIDE 10'000-20'000
    • POLY-L-LYSINE HYDROBROMIDE 150'000-300'000
    • POLY-L-LYSINE HYDROBROMIDE 20'000-30'000
    • POLY-L-LYSINE HYDROBROMIDE 30'000-70'000
    • POLY-L-LYSINE HYDROBROMIDE 5'000-10'000
    • POLY-L-LYSINE HYDROBROMIDE 70'000-150'000
    • POLY-L-LYSINE
    • Poly L-Lysine.HBr
    • L-LYS-(L-LYS)N-L-LYS XHBR
    • L-Lysine homopolymer
    • PDL HBr
    • PDL Solution
    • POLY(LYS).HBR
    • POLY-L-LYSINE 70 000 HBR
    • POLY-L-LYSINE HYDROBROMIDE >300'000
    • Polylysine hydrobromide
    • Poly(L-lysine) hydrobromide
    • l-lysyl-l-lysyl-l-lysine
    • Lys-Lys-Lys
    • Lysyllysyllysine
    • Trilysine
    • Y7F82M80K8
    • (S)-6-Amino-2-((S)-6-amino-2-((S)-2,6-diaminohexanamido)hexanamido)hexanoic acid
    • L-Lysine, L-lysyl-L-lysyl-
    • 2olb
    • lysyl-lysyl-lysine
    • Lys-Lys-Lys-OH AcOH
    • L-Lys-L-Lys-L-Lys-OH
    • (2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoic acid
    • Poly-L-lysine hydrobromide (MW 150000-300000)
    • MDL: MFCD00237230
    • Inchi: 1S/C18H38N6O4/c19-10-4-1-7-13(22)16(25)23-14(8-2-5-11-20)17(26)24-15(18(27)28)9-3-6-12-21/h13-15H,1-12,19-22H2,(H,23,25)(H,24,26)(H,27,28)/t13-,14-,15-/m0/s1
    • InChI Key: WBSCNDJQPKSPII-KKUMJFAQSA-N
    • SMILES: O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])[H])=O)N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

  • Exact Mass: 226.03200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 17
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -5.6
  • Topological Polar Surface Area: 200

Experimental Properties

  • Color/Form: Freeze dried powder or crystalline powder
  • Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases.
  • PSA: 89.34000
  • LogP: 1.88600
  • Solubility: Soluble in water, insoluble in common organic solvents
  • Color/Form: 0.01%

Poly-L-lysine hydrobromide (MW 150000-300000) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • FLUKA BRAND F CODES:3-10
  • Storage Condition:−20°C

Poly-L-lysine hydrobromide (MW 150000-300000) Pricemore >>

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Poly-L-lysine hydrobromide (MW 150000-300000) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:25988-63-0)Poly(L-lysine hydrobromide)
Order Number:LE2437
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com

Poly-L-lysine hydrobromide (MW 150000-300000) Related Literature

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:25988-63-0)Poly(L-lysine hydrobromide)
LE2437
Purity:99%
Quantity:25KG,200KG,1000KG
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